Cas no 202521-97-9 (Benzonitrile, 4-(aminomethyl)-3-chloro-)

• Product Name: Benzonitrile, 4-(aminomethyl)-3-chloro-
• CAS No: 202521-97-9
• MF: C₈H₇ClN₂
• MW: 166.607580423355
• CID: 1392443
• PubChem ID: 4089788
• Update Time: 2025-04-20

Benzonitrile, 4-(aminomethyl)-3-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(aminomethyl)-3-chloro-
• 2-chloro-4-cyanobenzylamine
• AB08368
• 182292-05-3
• 4-aminomethyl-3-chlorobenzonitrile
• DB-330087
• DTXSID40399187
• 2-Chloro-4-cyano-benzylamine
• SZCSAPNAYCKVPE-UHFFFAOYSA-N
• AKOS006278662
• SCHEMBL2678910
• 4-(aminomethyl)-3-chlorobenzonitrile
• 202521-97-9

• Inchi： 1S/C8H7ClN2/c9-8-3-6(4-10)1-2-7(8)5-11/h1-3H,5,11H2
• InChI Key： SZCSAPNAYCKVPE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C=CC=1CN

Computed Properties

• Exact Mass: 166.02991
• Monoisotopic Mass: 166.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.81

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines